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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844

Technical Support Center: Aviglycine
Hydrochloride Applications

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of Aviglycine hydrochloride (AVG),
focusing on the prevention and troubleshooting of phytotoxicity.

Frequently Asked Questions (FAQSs)

Q1: What is Aviglycine hydrochloride and what is its primary mechanism of action?

Al: Aviglycine hydrochloride (AVG) is a plant growth regulator that acts as a competitive
inhibitor of ethylene biosynthesis.[1][2] It specifically targets and inhibits the activity of 1-
aminocyclopropane-1-carboxylic acid (ACC) synthase, a key enzyme that converts S-adenosyl-
L-methionine (SAM) to ACC, the immediate precursor of ethylene in plants. By blocking this
step, AVG effectively reduces endogenous ethylene production, thereby delaying processes
such as fruit ripening, senescence, and abscission.

Q2: What are the common applications of Aviglycine hydrochloride in research and
agriculture?

A2: Aviglycine hydrochloride is widely used to:

o Delay fruit ripening and senescence in various fruits, including apples and peaches.
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e Reduce pre-harvest fruit drop in crops like apples and pears.[3]

« Control natural flowering in pineapple, preventing premature and unsynchronized fruiting.[1]

[4]
e Manage fruit set and thinning in certain fruit crops.
Q3: What is phytotoxicity and how does it relate to Aviglycine hydrochloride application?

A3: Phytotoxicity refers to the detrimental effects on plant growth caused by a chemical
substance. With Aviglycine hydrochloride, phytotoxicity can occur when the compound is
applied at excessively high concentrations, with high frequency, or under certain environmental
conditions.[1][4] Symptoms can range from mild, transient effects to severe, lasting damage to
the plant.

Q4: What are the typical symptoms of Aviglycine hydrochloride phytotoxicity?

A4:. Symptoms of AVG-induced phytotoxicity can vary depending on the plant species,
concentration, and number of applications. In pineapple, observed symptoms include:

Reduced vegetative development and plant height.[1][4]

Decreased fruit weight.[1][4]

Yellowing of leaves due to reductions in photosynthetic pigment content.[1][4]

Alterations in leaf starch content.[1][4]

General symptoms of phytotoxicity from plant growth regulators can also include leaf scorching,
necrosis (tissue death), leaf curling or cupping, and stunted growth.[5][6]

Q5: Are certain plant species or cultivars more susceptible to Aviglycine hydrochloride
phytotoxicity?

A5: Yes, susceptibility to AVG phytotoxicity can vary between plant species and even among
cultivars of the same species. For example, in pineapple, the 'Pérola’ cultivar has shown
greater susceptibility to the effects of AVG on vegetative and reproductive development
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compared to the 'Vitoria' cultivar.[1][4] It is crucial to conduct small-scale trials on the specific
cultivar of interest before large-scale application.

Troubleshooting Guide
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Observed Issue

Potential Cause

Recommended Action

Yellowing of leaves, reduced
plant growth, or stunted fruit
development after AVG

application.

Phytotoxicity due to excessive
concentration or frequent

applications.

- Immediately cease further
AVG applications.- Ensure
adequate irrigation and
fertilization to support plant
recovery.- For future
applications, reduce the AVG
concentration and/or the
number of treatments. Refer to
the concentration guidelines in
Table 1.- Conduct small-scale
trials to determine the optimal
non-phytotoxic concentration
for your specific plant cultivar
and environmental conditions.

Leaf spotting or burning after

spray application.

- High concentration of AVG.-
Application during hot weather
(in excess of 86°F or 30°C).-
Incompatible tank mix with
other agrochemicals.- High

concentration of surfactant.

- Avoid spraying during periods
of high temperature and low
humidity.- Ensure that the
surfactant concentration does
not exceed recommended
levels (typically 0.05% to 0.1%
v/v for organosilicone
surfactants).[7]- If tank-mixing,
perform a jar test to check for
physical compatibility and test
the mixture on a small area for
phytotoxicity before

widespread application.[7]

Inconsistent or ineffective

results from AVG application.

- Application timing is
incorrect.- Inadequate spray
coverage.- pH of the spray
solution is not optimal.- Rainfall

shortly after application.

- Apply AVG at the
recommended physiological
stage for the target effect (e.g.,
pre-harvest, specific bloom
stage).- Ensure thorough spray
coverage of the target tissues.-
Check and adjust the pH of the

spray solution as
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recommended by the product

manufacturer.- Avoid

application when rain is

forecasted. The addition of a

suitable adjuvant may improve

rainfastness.[8]

Data on Phytotoxicity

The following table summarizes quantitative data on Aviglycine hydrochloride-induced

phytotoxicity in pineapple cultivars.

Table 1: Phytotoxicity of Aviglycine Hydrochloride on Pineapple

. AVG o Observed
Pineapple . Application )
. Concentration Phytotoxic Reference
Cultivar Frequency
(mg L) Effects
Significant
Multiple reduction in
'Pérola’ 400 applications over  vegetative and [11[4]
3-4 months reproductive
development.
) Reduced
Multiple ]
o o vegetative
'Vitéria' 400 applications over [1][4]
development and
3-4 months ) ]
fruit weight.
Unspecified
12 to 14 weekly o
'‘MD-2' 200, 400, 800 phytotoxicity [1]
sprays
symptoms.
4t05 Leaf symptoms;
) applications at recovery took
Tainon-17' 250, 375, 500 [1]
10-15 day over a month for
intervals severe cases.
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Experimental Protocols

Protocol for Assessing Aviglycine Hydrochloride
Phytotoxicity

This protocol is adapted from general pesticide phytotoxicity assessment methods.

1. Objective: To evaluate the phytotoxic effects of different concentrations of Aviglycine

hydrochloride on a target plant species.

2. Materials:

Aviglycine hydrochloride (analytical grade or commercial formulation)
Healthy, uniform plants of the target species and cultivar
Pots and appropriate growing medium

Controlled environment chamber or greenhouse with consistent temperature, humidity, and
light conditions

Spray application equipment calibrated for uniform coverage
Adjuvant (if typically used with AVG)
Distilled water
Personal Protective Equipment (PPE)
. Experimental Design:

Treatments: Include a negative control (water spray), a control with adjuvant only (if
applicable), and a range of AVG concentrations. The concentration range should bracket the
recommended effective dose, including doses that are 2x and 4x the recommended rate to
establish a phytotoxicity threshold.

Replicates: Use a minimum of 5-10 replicate plants per treatment.
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» Randomization: Completely randomize the placement of plants to minimize positional effects.
4. Procedure:
o Grow plants to the desired developmental stage for AVG application.

o Prepare the AVG spray solutions to the target concentrations. If using an adjuvant, add it to
all treatments (including the adjuvant-only control) at the recommended rate.

o Apply the treatments using the calibrated sprayer to ensure uniform coverage until runoff.
e Return the plants to the controlled environment.

o Observe and record phytotoxicity symptoms at regular intervals (e.g., 1, 3, 7, 14, and 21
days after treatment).

5. Data Collection and Analysis:

e Visual Assessment: Score phytotoxicity on a scale (e.g., 0 = no injury, 1 = slight
discoloration, 2 = moderate discoloration and slight stunting, 3 = severe discoloration and
stunting, 4 = plant death).

¢ Quantitative Measurements:

[¢]

Plant height

[e]

Leaf chlorophyll content (using a chlorophyll meter or spectrophotometric analysis)

Leaf area

[e]

o

Biomass (fresh and dry weight) at the end of the experiment.

 Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA
followed by a mean separation test) to determine significant differences between treatments.

Visualizations
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Caption: Aviglycine hydrochloride inhibits ethylene biosynthesis by blocking ACC synthase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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